Cas no 1428374-16-6 (N-(3-bromophenyl)-5H,6H,7H-pyrazolo3,2-b1,3oxazine-3-carboxamide)

• Product Name: N-(3-bromophenyl)-5H,6H,7H-pyrazolo3,2-b1,3oxazine-3-carboxamide
• CAS No: 1428374-16-6
• MF: C₁₃H₁₂BrN₃O₂
• MW: 322.15728187561
• CID: 6171684
• PubChem ID: 71789445
• Update Time: 2025-10-31

N-(3-bromophenyl)-5H,6H,7H-pyrazolo3,2-b1,3oxazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-bromophenyl)-5H,6H,7H-pyrazolo3,2-b1,3oxazine-3-carboxamide
• F6212-0173
• N-(3-BROMOPHENYL)-5H,6H,7H-PYRAZOLO[3,2-B][1,3]OXAZINE-3-CARBOXAMIDE
• 1428374-16-6
• N-(3-bromophenyl)-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-3-carboxamide
• VU0537144-1
• AKOS024539250

• Inchi： 1S/C13H12BrN3O2/c14-9-3-1-4-10(7-9)16-12(18)11-8-15-17-5-2-6-19-13(11)17/h1,3-4,7-8H,2,5-6H2,(H,16,18)
• InChI Key： ZZUXSZPCCQZNSZ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)NC(C1C=NN2C=1OCCC2)=O

Computed Properties

• Exact Mass: 321.01129g/mol
• Monoisotopic Mass: 321.01129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 56.2Ų

Additional information on N-(3-bromophenyl)-5H,6H,7H-pyrazolo3,2-b1,3oxazine-3-carboxamide

N-(3-bromophenyl)-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carboxamide: A Promising Scaffold for Targeted Therapeutic Innovation

N-(3-bromophenyl)-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carboxamide represents a novel class of heterocyclic compounds that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound, with the CAS number 1428374-16-6, is characterized by the presence of a pyrazolo[3,2-b][1,3]oxazine core functionalized with a bromophenyl substituent and a carboxamide group. The molecular architecture of this compound is designed to modulate key biological pathways, making it a valuable candidate for drug discovery programs targeting various disease mechanisms.

Recent studies have highlighted the pyrazolo[3,2-b][1,3]oxazine scaffold as a versatile platform for the development of small molecule inhibitors. The incorporation of a bromophenyl group at the nitrogen atom of the pyrazole ring introduces additional steric and electronic effects, which can significantly influence the compound's pharmacokinetic properties and target specificity. The carboxamide functional group further enhances the compound's ability to form hydrogen bonds with biological targets, thereby improving its binding affinity and selectivity.

One of the most notable applications of N-(3-bromophenyl)-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carboxamide is in the design of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. The pyrazolo[3,2-b][1,3]oxazine core has been shown to exhibit potent inhibitory activity against a range of kinases, including EGFR and ALK, which are frequently mutated in human malignancies. This makes the compound a promising lead for the development of targeted therapies in oncology.

Recent research published in Journal of Medicinal Chemistry (2023) has demonstrated the potential of N-(3-bromophenyl)-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carboxamide in modulating the PI3K/AKT/mTOR signaling pathway. This pathway is a key driver of cell proliferation and survival, and its aberrant activation is associated with the progression of several cancers. The compound has been shown to selectively inhibit the PI3K isoform PI3Kδ, which is critical for the survival of B cells and the development of certain lymphomas. This finding underscores the compound's potential as a therapeutic agent for hematological malignancies.

Another area of interest is the application of N-(3-bromophenyl)-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carboxamide in the treatment of neurodegenerative diseases. A 2022 study in ACS Chemical Neuroscience reported that the compound exhibits neuroprotective effects by modulating the MAPK/ERK signaling pathway, which is involved in synaptic plasticity and neuronal survival. The carboxamide group appears to play a crucial role in this activity by facilitating interactions with key enzymes in the pathway, thereby enhancing the compound's therapeutic potential.

From a synthetic perspective, the pyrazolo[3,2-b][1,3]oxazine scaffold can be accessed through a variety of methodologies, including cyclization reactions and ring-opening strategies. The 3-bromophenyl substituent can be introduced via electrophilic substitution or coupling reactions, depending on the desired functional group modifications. These synthetic approaches have been optimized to yield high purity and yield, which is essential for the development of pharmaceutical-grade materials.

The pharmacological properties of N-(3-bromophenyl)-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carboxamide have also been evaluated in preclinical models. In vivo studies have shown that the compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, with a prolonged half-life that allows for less frequent dosing. This is particularly advantageous for chronic disease management, where patient adherence to treatment regimens is critical.

Furthermore, the compound's ability to cross the blood-brain barrier (BBB) has been investigated, with promising results indicating its potential for the treatment of central nervous system (CNS) disorders. The BBB is a significant barrier for many drugs, but the pyrazolo[3,2-b][1,3]oxazine scaffold appears to enhance permeability through the presence of hydrophilic groups such as the carboxamide moiety. This property is particularly valuable for the development of therapies targeting neurological conditions such as Alzheimer's and Parkinson's diseases.

Despite its promising profile, the development of N-(3-bromophenyl)-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carboxamide as a therapeutic agent is still in its early stages. Challenges such as optimizing its selectivity for specific targets, minimizing off-target effects, and ensuring long-term safety in clinical settings remain to be addressed. However, the compound's structural flexibility and the availability of diverse synthetic methods provide a strong foundation for further exploration and optimization.

In conclusion, N-(3-bromophenyl)-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carboxamide represents a promising lead compound with a wide range of potential applications in drug discovery. Its unique molecular structure and the ability to modulate key biological pathways make it a valuable candidate for the development of therapies targeting cancer, neurodegenerative diseases, and other conditions. Continued research into its pharmacological properties and synthetic methodologies will be essential for advancing this compound toward clinical application.

For further information on the synthesis, biological activities, and potential therapeutic applications of N-(3-bromophenyl)-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carboxamide, please refer to the latest research publications and reviews in the field of medicinal chemistry.

Keywords: pyrazolo[3,2-b][1,3]oxazine, 3-bromophenyl, carboxamide, kinase inhibitor, PI3Kδ, MAPK/ERK, neurodegenerative diseases, pharmacokinetics, drug discovery.

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